Cas no 30687-17-3 (2-Propenamide,N,N-bis(2-hydroxyethyl)-3-phenyl-)

• Product Name: 2-Propenamide,N,N-bis(2-hydroxyethyl)-3-phenyl-
• CAS No: 30687-17-3
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 315713
• PubChem ID: 5273477
• Update Time: 2025-04-19

2-Propenamide,N,N-bis(2-hydroxyethyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N,N-bis(2-hydroxyethyl)-3-phenyl-
• N,N-bis(2-hydroxyethyl)-3-phenylprop-2-enamide
• (2E)-N,N-bis(2-hydroxyethyl)-3-phenylprop-2-enamide
• BRN 2276418
• Cinnamamide, N,N-bis(2-hydroxyethyl)-
• N,N-Bis(2-hydroxyethyl)cinnamamide
• (E)-N,N-bis(2-hydroxyethyl)-3-phenyl-prop-2-enamide
• EINECS 250-295-7
• 2-Propenamide, N,N-bis(2-hydroxyethyl)-3-phenyl-
• N,N-Bis-(2-hydroxy-ethyl)-3-phenyl-acrylamide
• N,N-bis(2-hydroxyethyl) cinnamamide
• 30687-17-3
• NS00051619

• Inchi： 1S/C13H17NO3/c15-10-8-14(9-11-16)13(17)7-6-12-4-2-1-3-5-12/h1-7,15-16H,8-11H2/b7-6+
• InChI Key： SELFEGODBFAHGT-VOTSOKGWSA-N
• SMILES： OCCN(C(/C=C/C1C=CC=CC=1)=O)CCO

Computed Properties

• Exact Mass: 235.12091
• Monoisotopic Mass: 235.120843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8
• XLogP3: 0.4

Experimental Properties

• Density: 1.201
• Boiling Point: 491.8°Cat760mmHg
• Flash Point: 251.2°C
• Refractive Index: 1.605
• PSA: 60.77